Cas no 820237-16-9 (4-propoxy-5,6,7,8-tetrahydro-naphthalene-1-carbaldehyde)
820237-16-9 structure
Product Name:4-propoxy-5,6,7,8-tetrahydro-naphthalene-1-carbaldehyde
CAS No:820237-16-9
MF:C14H18O2
MW:218.291524410248
CID:2153000
PubChem ID:11447295
Update Time:2025-04-21
4-propoxy-5,6,7,8-tetrahydro-naphthalene-1-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 4-propoxy-5,6,7,8-tetrahydro-naphthalene-1-carbaldehyde
- SCHEMBL5457961
- QXLYQANBFMYBLJ-UHFFFAOYSA-N
- 820237-16-9
- DB-340427
-
- Inchi: 1S/C14H18O2/c1-2-9-16-14-8-7-11(10-15)12-5-3-4-6-13(12)14/h7-8,10H,2-6,9H2,1H3
- InChI Key: QXLYQANBFMYBLJ-UHFFFAOYSA-N
- SMILES: O(CCC)C1=CC=C(C=O)C2=C1CCCC2
Computed Properties
- Exact Mass: 218.130679813Da
- Monoisotopic Mass: 218.130679813Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 26.3Ų
4-propoxy-5,6,7,8-tetrahydro-naphthalene-1-carbaldehyde Related Literature
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
820237-16-9 (4-propoxy-5,6,7,8-tetrahydro-naphthalene-1-carbaldehyde) Related Products
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